Cas no 918525-77-6 (1-(Furan-2-YL)-7-hydroxyheptan-1-one)

1-(Furan-2-YL)-7-hydroxyheptan-1-one structure
918525-77-6 structure
Product Name:1-(Furan-2-YL)-7-hydroxyheptan-1-one
CAS No:918525-77-6
MF:C11H16O3
MW:196.242943763733
CID:773854
Update Time:2023-08-03

1-(Furan-2-YL)-7-hydroxyheptan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanone, 1-(2-furanyl)-7-hydroxy-
    • 1-(furan-2-yl)-7-hydroxyheptan-1-one
    • 1-(2-furyl)-7-hydroxy-1-heptanone
    • 1-(Furan-2-YL)-7-hydroxyheptan-1-one
    • Inchi: 1S/C11H16O3/c12-8-4-2-1-3-6-10(13)11-7-5-9-14-11/h5,7,9,12H,1-4,6,8H2
    • InChI Key: QRXUHCJQTKFIEE-UHFFFAOYSA-N
    • SMILES: OCCCCCCC(C1=CC=CO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 168
  • Topological Polar Surface Area: 50.4
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